Cas no 66465-22-3 ((S)-3-Methyl-2-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)butanenitrile)

• Product Name: (S)-3-Methyl-2-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)butanenitrile
• CAS No: 66465-22-3
• Molecular Formula: C₁₁H₁₉NO₆
• Molecular Weight: 261.27166
• CID: 1709891
• PubChem ID: 181804

(S)-3-Methyl-2-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)butanenitrile Properties

Names and Identifiers

• (2S)-2-(beta-D-glucopyranosyloxy)-3-methylbutanenitrile
• (2S)-3-methyl-2-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybutanenitrile
• Heterodendrin
• CHEBI:5687
• (2S)-3-methyl-2-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxy-butanenitrile
• AC1L49PH
• (S)-3-Methyl-2-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)butanenitrile
• DTXSID701317619
• Q27106861
• NS00094434
• C08332
• 66465-22-3

• InChIKey： CQWWASNOGSDPRL-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H19NO6/c1-5(2)6(3-12)17-11-10(16)9(15)8(14)7(4-13)18-11/h5-11,13-16H,4H2,1-2H3
• SMILES： CC(C)C(C#N)OC1C(C(C(C(O1)CO)O)O)O

Computed Properties

• Exact Mass: 261.12123733g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 4
• Monoisotopic Mass: 261.12123733g/mol
• Heavy Atom Count: 18
• Complexity: 314
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.933000000000001
• Topological Polar Surface Area: 123Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyanogenic glycosides